![molecular formula C29H34N2O2 B3950385 N-benzyl-1-(3-methoxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide](/img/structure/B3950385.png)
N-benzyl-1-(3-methoxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide
Overview
Description
N-benzyl-1-(3-methoxybenzyl)-N-(2-phenylethyl)-4-piperidinecarboxamide (also known as BTCP) is a synthetic compound that belongs to the class of piperidine derivatives. BTCP has been widely studied in scientific research due to its potential use in developing new drugs for the treatment of various medical conditions.
Mechanism of Action
BTCP acts as a dopamine transporter inhibitor, which means it blocks the reuptake of dopamine by neurons. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can have various effects on the brain and body.
Biochemical and Physiological Effects:
BTCP has been found to have various biochemical and physiological effects, including increased locomotor activity, enhanced cognitive function, and reduced anxiety. It has also been shown to have potential neuroprotective effects, which could be useful in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BTCP in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in various medical conditions. However, one limitation is that it can be difficult to obtain pure BTCP, which can affect the reproducibility of experiments.
Future Directions
There are several future directions for research involving BTCP, including its potential use in developing new drugs for the treatment of Parkinson's disease, schizophrenia, and other neurological and neuropsychiatric disorders. Additionally, further studies are needed to better understand the biochemical and physiological effects of BTCP and its potential use as a neuroprotective agent.
Scientific Research Applications
BTCP has been extensively studied in scientific research for its potential use as a pharmacological tool in the development of new drugs. It has been found to have a high affinity for the dopamine transporter and has been used to study the role of dopamine in various neurological and neuropsychiatric disorders.
properties
IUPAC Name |
N-benzyl-1-[(3-methoxyphenyl)methyl]-N-(2-phenylethyl)piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H34N2O2/c1-33-28-14-8-13-26(21-28)22-30-18-16-27(17-19-30)29(32)31(23-25-11-6-3-7-12-25)20-15-24-9-4-2-5-10-24/h2-14,21,27H,15-20,22-23H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEVPUHOYOWORMA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCC(CC2)C(=O)N(CCC3=CC=CC=C3)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H34N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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